Cas no 20945-69-1 (4-methanesulfonyl-1-methoxy-2-nitro-benzene)

4-Methanesulfonyl-1-methoxy-2-nitro-benzene is a nitroaromatic compound featuring both methanesulfonyl and methoxy functional groups. Its distinct structure makes it valuable as an intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The electron-withdrawing nitro and sulfonyl groups enhance reactivity in nucleophilic substitution and reduction reactions, while the methoxy group provides stability and influences regioselectivity. This compound is characterized by high purity and consistent performance, ensuring reliable results in synthetic applications. Its well-defined properties facilitate controlled modifications, making it a practical choice for researchers seeking precise functionalization in complex molecular frameworks. Proper handling is advised due to its potential sensitivity under specific conditions.

4-methanesulfonyl-1-methoxy-2-nitro-benzene structure

20945-69-1 structure

Product name:4-methanesulfonyl-1-methoxy-2-nitro-benzene

CAS No:20945-69-1

MF:C₈H₉NO₅S

MW:231.225761175156

CID:2937782

PubChem ID:615632

4-methanesulfonyl-1-methoxy-2-nitro-benzene Chemical and Physical Properties

Names and Identifiers

- 4-methanesulfonyl-1-methoxy-2-nitro-benzene
- Methyl-[3-nitro-4-methoxy-phenyl]-sulfon;4-Methansulfonyl-1-methoxy-2-nitro-benzol;2-Nitro-4-methylsulfonylanisol;
- BS-32125
- 1-methoxy-4-methylsulfonyl-2-nitrobenzene
- AKOS024323887
- SCHEMBL13980532
- 4-Methoxy-3-nitrophenyl methyl sulfone
- 4-methanesulfonyl-1-methoxy-2-nitrobenzene
- NPQPEWSDPMSLMR-UHFFFAOYSA-N
- 20945-69-1
- Inchi： InChI=1S/C8H9NO5S/c1-14-8-4-3-6(15(2,12)13)5-7(8)9(10)11/h3-5H,1-2H3
- InChI Key： NPQPEWSDPMSLMR-UHFFFAOYSA-N

Computed Properties

Exact Mass: 231.02000
Monoisotopic Mass: 231.02014356Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 328
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 97.6Å²
XLogP3: 1.4

Experimental Properties

PSA: 97.57000
LogP: 2.61090

4-methanesulfonyl-1-methoxy-2-nitro-benzene Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
A2B Chem LLC	AI44799-10g	4-Methanesulfonyl-1-methoxy-2-nitrobenzene	20945-69-1	97%	10g	$662.00	2024-04-20
A2B Chem LLC	AI44799-1g	4-Methanesulfonyl-1-methoxy-2-nitrobenzene	20945-69-1	97%	1g	$142.00	2024-04-20
Crysdot LLC	CD12096931-5g	4-Methanesulfonyl-1-methoxy-2-nitrobenzene	20945-69-1	95+%	5g	$339	2024-07-24
Crysdot LLC	CD12096931-10g	4-Methanesulfonyl-1-methoxy-2-nitrobenzene	20945-69-1	95+%	10g	$564	2024-07-24
1PlusChem	1P00I4GV-1g	4-Methanesulfonyl-1-methoxy-2-nitrobenzene	20945-69-1	97%	1g	$150.00	2025-02-28
1PlusChem	1P00I4GV-10g	4-Methanesulfonyl-1-methoxy-2-nitrobenzene	20945-69-1	97%	10g	$704.00	2025-02-28
A2B Chem LLC	AI44799-5g	4-Methanesulfonyl-1-methoxy-2-nitrobenzene	20945-69-1	97%	5g	$402.00	2024-04-20
1PlusChem	1P00I4GV-5g	4-Methanesulfonyl-1-methoxy-2-nitrobenzene	20945-69-1	97%	5g	$429.00	2025-02-28